1-Palmitoyl-3-O-benzyl-rac-glycerol-d5
Description
1-Palmitoyl-3-O-benzyl-rac-glycerol-d5 is a deuterated triacylglycerol derivative with five deuterium atoms replacing hydrogen atoms in its structure. Its molecular formula is C₂₆H₄₄O₄, and it is identified by CAS No. 1487-51-0. This compound is synthesized by deuterating 1-Palmitoyl-3-O-benzyl-rac-glycerol (P155000), where the palmitoyl (C16:0) group is esterified at the sn-1 position, and a benzyl ether group is attached at the sn-3 hydroxyl of the glycerol backbone . It is classified as a high-purity biochemical for research applications, particularly in lipid metabolism, enzymatic interactions, and pharmacokinetic studies.
Properties
Molecular Formula |
C₂₆H₃₉D₅O₄ |
|---|---|
Molecular Weight |
425.66 |
Synonyms |
DL-Palmitic Acid 3-(Benzyloxy)-2-hydroxypropyl Ester-d5; Hexadecanoic Acid 2-Hydroxy-3-(phenylmethoxy)propyl Ester-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The following table summarizes key structural and functional differences between 1-Palmitoyl-3-O-benzyl-rac-glycerol-d5 and related compounds:
Key Distinguishing Features
- Benzyl Ether Group : The presence of a benzyl ether at the sn-3 position in 1-Palmitoyl-3-O-benzyl-rac-glycerol-d5 distinguishes it from other triacylglycerols. This modification enhances metabolic stability and alters solubility, making it suitable for tracer studies where prolonged detection is required .
- Deuterium Labeling: Deuterated analogs like 1-Palmitoyl-2-linoleoyl-rac-glycerol-d5 enable precise tracking in mass spectrometry and NMR studies, whereas non-deuterated versions (e.g., 1-Palmitoyl-3-stearoyl-rac-glycerol) lack this analytical advantage .
- Fatty Acid Composition: Variations in fatty acid chains (e.g., stearoyl vs. oleoyl vs. linoleoyl) influence membrane integration and enzymatic cleavage rates. For example, linoleoyl-containing compounds are critical in studies of unsaturated lipid dynamics .
Medical Imaging and Phosphoinositide Turnover
Compounds like 1-[1-¹¹C]-butyryl-2-palmitoyl-rac-glycerol (DAG) have been used in positron emission tomography (PET) to visualize phosphoinositide turnover in ischemic brains and myocardial infarction models. These studies revealed that DAG’s incorporation constant (k(DAG)) correlates with cerebral metabolic rate of oxygen (CMRO₂), reflecting neuronal viability .
Therapeutic Potential
- Mitigation of Chemotherapy Toxicity: Non-deuterated analogs like 1-palmitoyl-2-linoleoyl-3-acetyl-rac-glycerol (PLAG) significantly reduced 5-fluorouracil-induced hematological toxicity in murine models by modulating inflammatory cytokines (CXCL1, IL-6) .
- Cancer Metastasis Inhibition : PLAG accelerated epidermal growth factor receptor (EGFR) degradation in MDA-MB-231 breast cancer cells, suppressing matrix metalloproteinase (MMP)-9 expression and reducing metastasis .
Drug Delivery Systems
Studies comparing PLAG-loaded self-emulsifying granules (SEGS) and solid self-nanoemulsifying drug delivery systems (SNEDDS) demonstrated enhanced oral bioavailability and dissolution rates, highlighting the importance of formulation in therapeutic efficacy .
Stability and Handling Considerations
- Temperature Sensitivity: Deuterated triacylglycerols like 1-Palmitoyl-2-linoleoyl-rac-glycerol-d5 require storage at controlled temperatures to prevent degradation .
- Solubility: Compounds with benzyl or acetyl groups (e.g., 1-Palmitoyl-3-O-benzyl-rac-glycerol-d5) exhibit different solubility profiles compared to non-modified analogs, necessitating solvent optimization for experimental use .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
